Cas no 944899-48-3 (6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one)
944899-48-3 structure
Product Name:6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one
CAS No:944899-48-3
MF:C9H7BrO2
MW:227.054682016373
CID:1037239
PubChem ID:58466622
Update Time:2025-04-20
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromochroman-3-one
- 6-Bromo-3-chromanone
- EN300-3006002
- D76117
- 6-bromo-4H-chromen-3-one
- AKOS016008863
- SY320262
- DTXSID60729301
- AB56614
- 944899-48-3
- 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-ONE
- VBRRRWJGQGGHLP-UHFFFAOYSA-N
- 6-BROMO-2H-1-BENZOPYRAN-3(4H)-ONE
- CS-0100344
- SCHEMBL1758974
- Z1269182618
- MFCD10696151
- DB-369217
- 6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one
-
- MDL: MFCD10696151
- Inchi: 1S/C9H7BrO2/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3H,4-5H2
- InChI Key: VBRRRWJGQGGHLP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CC(CO2)=O
Computed Properties
- Exact Mass: 225.96294g/mol
- Monoisotopic Mass: 225.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162400-1g |
6-bromochroman-3-one |
944899-48-3 | 95% | 1g |
$701 | 2021-06-17 | |
| TRC | B283630-50mg |
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 50mg |
$ 340.00 | 2022-06-07 | ||
| TRC | B283630-100mg |
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 100mg |
$ 570.00 | 2022-06-07 | ||
| TRC | B283630-250mg |
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 250mg |
$ 1135.00 | 2022-06-07 | ||
| Chemenu | CM162400-1g |
6-bromochroman-3-one |
944899-48-3 | 95% | 1g |
$894 | 2022-06-09 | |
| Alichem | A449041517-1g |
6-Bromochroman-3-one |
944899-48-3 | 95% | 1g |
$757.50 | 2023-08-31 | |
| Enamine | EN300-3006002-0.05g |
6-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 95.0% | 0.05g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-3006002-0.1g |
6-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 95.0% | 0.1g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-3006002-0.25g |
6-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 95.0% | 0.25g |
$418.0 | 2025-03-19 | |
| Enamine | EN300-3006002-0.5g |
6-bromo-3,4-dihydro-2H-1-benzopyran-3-one |
944899-48-3 | 95.0% | 0.5g |
$656.0 | 2025-03-19 |
6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
944899-48-3 (6-Bromo-3,4-dihydro-2H-1-benzopyran-3-one) Related Products
- 19090-04-1(Chroman-3-one)
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- 76322-25-3(6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)
- 109140-20-7(5-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)
- 132873-53-1(5-Bromo-3-Chromanone)
- 49660-57-3(6-Bromochroman-4-one)
- 76322-24-2(7-Methoxy-2H-chromen-3(4H)-one)
- 3875-78-3(6-Bromochroman)
- 29977-36-4(2H-1-Benzopyran-3(4H)-one,6-hydroxy-)
- 944904-11-4(7-Bromochroman-3-one)
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